Cas no 154260-25-0 (1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one)

• Product Name: 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one
• CAS No: 154260-25-0
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• MDL: MFCD03789120
• CID: 4604963
• PubChem ID: 2758121
• Update Time: 2025-06-08

1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,5-DICHLORO-2-METHOXYACETOPHENONE
• Ethanone, 1-(3,5-dichloro-2-methoxyphenyl)-
• 154260-25-0
• SCHEMBL8427153
• 3,5-dichloro-2-methoxy-Acetophenone
• 1-(3,5-Dichloro-2-methoxyphenyl)-ethanone
• CS-0272039
• 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one
• F83447
• EN300-1985918
• 1-(3,5-dichloro-2-methoxyphenyl)ethanone

• MDL： MFCD03789120
• Inchi： 1S/C9H8Cl2O2/c1-5(12)7-3-6(10)4-8(11)9(7)13-2/h3-4H,1-2H3
• InChI Key： MLXBLQUBVDCARQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(Cl)=CC(Cl)=C1OC)C

Computed Properties

• Exact Mass: 217.9901349g/mol
• Monoisotopic Mass: 217.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one

Introduction to 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one (CAS No. 154260-25-0)

1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one, also known by its CAS number 154260-25-0, is a versatile organic compound with a unique chemical structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its distinct molecular framework, which includes a 3,5-dichloro-2-methoxyphenyl group attached to an ethanone moiety. The combination of these functional groups imparts specific chemical and physical properties that make it an interesting subject for both academic research and industrial applications.

The molecular formula of 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one is C₉H₈Cl₂O₂, and its molecular weight is approximately 233.06 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and acetone. Its melting point is around 78-80°C, and it has a boiling point of approximately 190°C at reduced pressure.

In the realm of synthetic chemistry, 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one serves as a valuable intermediate for the synthesis of more complex molecules. Its reactivity can be harnessed through various chemical transformations, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. These reactions enable the introduction of additional functional groups or the modification of existing ones, thereby expanding the range of possible derivatives and their potential applications.

Recent studies have highlighted the biological activities of 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This finding suggests that 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one may have therapeutic potential in the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one has also been investigated for its antimicrobial properties. A study published in the Journal of Antibiotics reported that this compound shows potent activity against a variety of bacterial strains, including both Gram-positive and Gram-negative species. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. These findings open up possibilities for its use in developing new antimicrobial agents.

In the pharmaceutical industry, 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one has been explored as a lead compound for drug development. Its unique chemical structure provides a foundation for optimizing pharmacological properties such as solubility, bioavailability, and metabolic stability. Ongoing research aims to identify structural modifications that can enhance these properties while maintaining or improving biological activity.

The environmental impact of 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one is another area of interest. Studies have shown that it has low toxicity to aquatic organisms and does not bioaccumulate in the environment. This makes it a relatively safe compound for use in industrial processes where environmental considerations are important.

In conclusion, 1-(3,5-dichloro-2-methoxyphenyl)ethan-1-one (CAS No. 154260-25-0) is a multifaceted compound with promising applications in various fields. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.